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Compound of Interest

Compound Name:
3-(1-ethyl-1H-imidazol-2-

yl)piperidine

Cat. No.: B13599642

Get Quote

Executive Summary
The fusion of imidazole and piperidine heterocycles represents a "privileged scaffold" strategy

in modern medicinal chemistry.[1] While the imidazole ring offers a versatile hydrogen-bonding

motif and metal-coordination capability (essential for enzyme active sites), the piperidine ring

provides a tunable lipophilic core that enhances oral bioavailability and blood-brain barrier

(BBB) penetration.

This guide analyzes the biological activity of these derivatives, specifically focusing on

Histamine H3 Receptor (H3R) antagonism (neurodegenerative disorders) and Kinase Inhibition

(Oncology). Unlike generic reviews, this document dissects the causality of experimental

results and provides self-validating protocols for replication.

Pharmacophore Analysis & SAR Logic
To design effective derivatives, one must understand the distinct roles of each component in

the scaffold.
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The Imidazole Head: Acts as a bioisostere for the histamine imidazole ring. In enzyme

inhibitors (e.g., CYP450 or kinases), the N3 nitrogen often serves as a monodentate ligand

for heme iron or interacts with key residues (e.g., Asp86 in CDK2).

The Piperidine Tail: Modulates the pKa (typically ~9-10), ensuring the molecule is protonated

at physiological pH. This protonation is critical for ionic interactions with conserved aspartate

residues in GPCRs (e.g., Asp3.32 in H3R).

The Linker: The distance between the aromatic imidazole and the basic piperidine nitrogen is

the primary determinant of selectivity. A 3-4 carbon equivalent spacing is often optimal for

H3R antagonism.

Visualization: Structure-Activity Relationship (SAR)
The following diagram illustrates the functional zones of the scaffold.

Imidazole-Piperidine
Scaffold

Imidazole Ring
(H-Bond Donor/Acceptor)

Head Group

Piperidine Ring
(Basic Center / pKa ~9.5)

Tail Group

Alkyl/Amide Linker
(Steric Spacer)

Connector

Enzyme Inhibition
(Heme coordination/ATP site)

Crucial for CDK/CYP binding

GPCR Interaction
(Ionic bond to Asp3.32)

Crucial for H3R Affinity

Determines Selectivity

Click to download full resolution via product page

Figure 1: Functional decomposition of the Imidazole-Piperidine pharmacophore showing target-

specific interaction zones.

Therapeutic Focus I: Histamine H3 Receptor
Antagonism
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Mechanism of Action
H3 receptors are presynaptic autoreceptors acting as "brakes" on histamine release.

Antagonists (or inverse agonists) disinhibit this system, increasing the release of histamine,

acetylcholine, and norepinephrine. This mechanism is validated for treating cognitive deficits

(Alzheimer’s), narcolepsy, and schizophrenia.

Key Mechanistic Insight: The imidazole-piperidine derivatives function by mimicking the

endogenous histamine structure but adding a bulky lipophilic group (the piperidine substituents)

that prevents receptor activation (conformational locking), effectively stabilizing the inactive G-

protein coupled state.

Quantitative Data Summary
The following table summarizes binding affinities (

) for key derivatives cited in high-impact literature.

Compound
ID

R-Group
(Piperidine
N)

Linker Type (hH3R) [nM]
Selectivity
(H3 vs H4)

Reference

Proxyfan Phenylpropyl Ether 3.2 >100-fold [1]

Ciproxifan
Cyclopropyl

ketone
Ether 0.5 >1000-fold [2]

Derivative 7b
4-

Fluorobenzyl
Amide 8.4 ~50-fold [3]

Derivative 12

3,4-

Dichlorophen

yl

Urea 1.1 >500-fold [3]

Validated Protocol: H3R Radioligand Binding Assay
Objective: Determine the affinity (

) of novel imidazole-piperidine derivatives.
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Reagents:

Ligand:

-N-

-methylhistamine (NAMH) (Specific Activity ~80 Ci/mmol).

Membranes: CHO-K1 cells stably expressing human H3R.

Buffer: 50 mM Tris-HCl, 5 mM

, pH 7.4.

Workflow:

Preparation: Thaw membrane aliquots and homogenize in assay buffer (10 µg protein/well).

Incubation: In a 96-well plate, combine:

150 µL Membrane suspension.

25 µL

-NAMH (Final conc. 1-2 nM).

25 µL Test Compound (Concentration range

to

M).

Non-specific binding (NSB) defined by 10 µM Thioperamide.

Equilibrium: Incubate for 60 minutes at 25°C. Note: H3R kinetics are temperature sensitive;

25°C prevents degradation while ensuring equilibrium.

Termination: Rapid filtration through GF/B filters (pre-soaked in 0.3% polyethylenimine to

reduce background). Wash 3x with ice-cold buffer.
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Analysis: Liquid scintillation counting. Calculate

and convert to

using the Cheng-Prusoff equation:

Therapeutic Focus II: Oncology (Kinase Inhibition)
Mechanism: CDK2 and EGFR Targeting
Imidazole-piperidine hybrids have shown potent cytotoxicity against lung (A549) and breast

(MCF-7) cancer lines.

CDK2 Inhibition: The imidazole nitrogen accepts a hydrogen bond from the backbone NH of

the hinge region in the kinase ATP-binding pocket.

Cell Cycle Arrest: Treatment leads to accumulation of cells in the G2/M phase, triggering

apoptosis via the mitochondrial pathway (Bax/Bcl-2 modulation).

Signaling Pathway Visualization
The following diagram maps the downstream effects of CDK2 inhibition by these derivatives.
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Figure 2: Mechanism of action for CDK2 inhibition leading to apoptosis.

Validated Protocol: MTT Cytotoxicity Assay
Objective: Assess metabolic viability of cancer cells post-treatment.

Critical Control: Unlike standard protocols, imidazole derivatives can sometimes interfere with

formazan reduction chemically. Always run a cell-free blank with compound + MTT.

Workflow:

Seeding: Plate A549 or MCF-7 cells at
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cells/well in 96-well plates. Incubate 24h for attachment.

Treatment: Add test compounds (0.1 - 100 µM) in DMSO (Final DMSO < 0.5%).

Duration: Incubate for 48 hours. Note: 24h is often insufficient for cell cycle arrest agents to

show phenotypic death.

Development: Add 20 µL MTT (5 mg/mL in PBS). Incubate 4h at 37°C.

Solubilization: Aspirate media carefully. Add 150 µL DMSO to dissolve purple formazan

crystals.

Readout: Measure Absorbance at 570 nm (Reference 630 nm).

Antimicrobial Potential
Recent studies highlight the efficacy of these derivatives against MRSA and C. albicans.[2]

Mechanism: Disruption of ergosterol biosynthesis (fungi) and membrane depolarization

(bacteria).

Key Insight: Substitution on the piperidine nitrogen with bulky lipophilic groups (e.g.,

dichlorobenzoyl) significantly lowers MIC values (down to 2-4 µg/mL), likely by facilitating

membrane insertion.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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